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Compound of Interest

Compound Name: 3-Hydroxypropanehydrazide

CAS No.: 24535-11-3

Cat. No.: B1266981

Get Quote

Introduction
3-Hydroxypropanehydrazide is a bifunctional organic molecule incorporating both a hydroxyl

and a hydrazide functional group. This unique structural arrangement makes it a valuable

building block in synthetic chemistry, particularly in the development of pharmaceuticals and

other bioactive molecules. The hydrazide moiety can participate in the formation of hydrazones,

while the hydroxyl group offers a site for further functionalization. Accurate structural elucidation

and characterization of 3-Hydroxypropanehydrazide are paramount for its effective utilization

in research and development. This technical guide provides an in-depth analysis of the

spectroscopic data of 3-Hydroxypropanehydrazide, including Nuclear Magnetic Resonance

(NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS). The data

presented herein is a combination of predicted values from computational models and

established principles of spectroscopic interpretation for related functional groups, offering a

comprehensive and practical resource for researchers.
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3-Hydroxypropanehydrazide possesses a simple aliphatic chain with key functional groups at

its termini. Understanding its structure is fundamental to interpreting its spectroscopic data.

Caption: Molecular structure of 3-Hydroxypropanehydrazide.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. Due to the lack of readily available experimental spectra in peer-reviewed literature,

the following data is predicted using computational algorithms, which serve as a reliable guide

for experimental verification.[1][2]

¹H NMR Spectroscopy
The predicted ¹H NMR spectrum of 3-Hydroxypropanehydrazide would exhibit distinct signals

corresponding to the different proton environments in the molecule. The chemical shifts are

influenced by the electronegativity of neighboring atoms (oxygen and nitrogen).

Proton Assignment
Predicted Chemical

Shift (ppm)
Multiplicity Integration

-OH ~3.5 - 4.5 Broad Singlet 1H

-CH₂- (adjacent to

OH)
~3.7 Triplet 2H

-CH₂- (adjacent to

C=O)
~2.4 Triplet 2H

-NH- ~8.0 - 9.0 Broad Singlet 1H

-NH₂ ~4.0 - 5.0 Broad Singlet 2H

Causality behind Experimental Choices: The choice of a deuterated solvent such as DMSO-d₆

is crucial for observing the exchangeable protons of the -OH, -NH, and -NH₂ groups. In D₂O,

these peaks would disappear due to proton-deuterium exchange. The broadness of these

signals is a result of this exchange and quadrupole effects from the nitrogen atoms. The triplet

multiplicity for the methylene groups arises from spin-spin coupling with the adjacent methylene

protons.
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¹³C NMR Spectroscopy
The predicted proton-decoupled ¹³C NMR spectrum of 3-Hydroxypropanehydrazide will show

three distinct signals for the three carbon atoms in the molecule.

Carbon Assignment Predicted Chemical Shift (ppm)

C=O (Carbonyl) ~170 - 175

-CH₂- (adjacent to OH) ~58 - 62

-CH₂- (adjacent to C=O) ~35 - 40

Expertise & Experience: The downfield chemical shift of the carbonyl carbon is a characteristic

feature of the amide functional group. The carbon adjacent to the electronegative oxygen atom

of the hydroxyl group is also shifted downfield compared to a standard alkane carbon, but not

as significantly as the carbonyl carbon.

Infrared (IR) Spectroscopy
IR spectroscopy is an excellent technique for identifying the functional groups present in a

molecule. The predicted IR spectrum of 3-Hydroxypropanehydrazide would display

characteristic absorption bands for the O-H, N-H, and C=O functional groups.

Functional Group
Predicted Absorption

Range (cm⁻¹)
Intensity Description

O-H (Alcohol) 3200 - 3600 Strong, Broad Stretching vibration

N-H (Hydrazide) 3200 - 3400 Medium, Broad

Stretching vibrations

(symmetric and

asymmetric)

C-H (Alkane) 2850 - 3000 Medium Stretching vibrations

C=O (Amide I band) 1630 - 1680 Strong Stretching vibration

N-H (Amide II band) 1510 - 1570 Medium Bending vibration
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Trustworthiness: The broadness of the O-H and N-H stretching bands is indicative of hydrogen

bonding, which is expected in the condensed phase of this molecule. The presence of both a

strong C=O stretch (Amide I) and an N-H bend (Amide II) is a reliable indicator of the hydrazide

functional group.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation. For 3-Hydroxypropanehydrazide
(Molecular Weight: 104.11 g/mol ), the electron ionization (EI) mass spectrum is expected to

show a molecular ion peak (M⁺) and several characteristic fragment ions.

Proposed Fragmentation Pathway
The fragmentation of 3-Hydroxypropanehydrazide is likely to be initiated by the loss of an

electron from one of the lone pairs on the nitrogen or oxygen atoms. Subsequent cleavage of

bonds will lead to the formation of stable carbocations and neutral fragments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Data of 3-Hydroxypropanehydrazide: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266981/docs#spectroscopic-data-of-3-
hydroxypropanehydrazide-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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